4-(5-chloro-1-methyl-1H-imidazol-4-yl)benzonitrile

• Molecular Formula: C11H8ClN3
• Molecular Weight: 217.65 g/mol
• IUPAC Name: 4-(5-chloro-1-methylimidazol-4-yl)benzonitrile
• InChI: InChI=1S/C11H8ClN3/c1-15-7-14-10(11(15)12)9-4-2-8(6-13)3-5-9/h2-5,7H,1H3
• InChI Key: MYZRNIPXOYBNGI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC(=C1Cl)C2=CC=C(C=C2)C#N

Description

4-(5-chloro-1-methyl-1H-imidazol-4-yl)benzonitrile is a useful research compound. Its molecular formula is C11H8ClN3 and its molecular weight is 217.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To 4-(1-methyl-1H-imidazol-4-yl)benzonitrile (Step 2, 1.05 g, 5.73 mmol) in methylene chloride (15 mL) was added NCS (765 mg, 5.73 mmol) and 3 drops of TFA. After stirring at 50° C. for 3 hrs, the reaction was diluted with 20 mL of methylene chloride and quenched with aq NaHCO3. The organic layer was washed with water, brine, dried over MgSO4, filtered, and concentrated to give 4-(5-chloro-1-methyl-1H-imidazol-4-yl)benzonitrile. LCMS: [M+1]=218.